1-(4-((Difluoromethyl)thio)phenyl)-3-(4-phenylpiperazin-1-yl)pyrrolidine-2,5-dione

• IUPAC Name: 1-[4-(difluoromethylsulfanyl)phenyl]-3-(4-phenylpiperazin-1-yl)pyrrolidine-2,5-dione
• InChI: InChI=1S/C21H21F2N3O2S/c22-21(23)29-17-8-6-16(7-9-17)26-19(27)14-18(20(26)28)25-12-10-24(11-13-25)15-4-2-1-3-5-15/h1-9,18,21H,10-14H2
• InChI Key: JNWOWSHTSCIBQW-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2CC(=O)N(C2=O)C3=CC=C(C=C3)SC(F)F)C4=CC=CC=C4
• Molecular Formula: C21H21F2N3O2S
• Molecular Weight: 417.5 g/mol

Description

1-(4-((Difluoromethyl)thio)phenyl)-3-(4-phenylpiperazin-1-yl)pyrrolidine-2,5-dione is a useful research compound. Its molecular formula is C21H21F2N3O2S and its molecular weight is 417.47. The purity is usually 95%.
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Scientific Research Applications

Receptor Affinity and Serotonin Reuptake Inhibition

A study synthesized novel derivatives related to this compound and evaluated them for their 5-HT1A/D2 receptor affinity and serotonin reuptake inhibition. These compounds showed high affinity for the 5-HT1A receptor, indicating their potential in neuropsychiatric disorder research (Wróbel et al., 2020).

Anticonvulsant Properties

Another research explored derivatives for anticonvulsant activity in electroshock seizure tests. Compounds with an aromatic ring at the 3-position of pyrrolidine-2,5-dione exhibited significant anticonvulsant activity (Obniska et al., 2005).

Synthesis and Biological Properties

Research on the synthesis and biological properties of derivatives, including their anticonvulsant activity in various seizure models, revealed promising results. The study also examined their potential mechanisms of action through the influence on NaV1.2 sodium channel currents (Kamiński et al., 2013).

Applications in Organic Solar Cells

A study focused on a small molecular non-fullerene electron acceptor for organic solar cells, demonstrating its high optical absorption coefficient, good solubility, and promising optoelectronic properties (Gupta et al., 2017).

Neurotoxicity and Anticonvulsant Screening

Further research on derivatives assessed their neurotoxicity and anticonvulsant properties, demonstrating their effectiveness in at least one seizure model (Kamiński, Rzepka, & Obniska, 2011).

Versatility as Organic Substrates

A study highlighted the versatility of similar compounds as organic substrates, prone to addition reactions and useful in synthesizing natural products and analogues (Liebscher & Jin, 1999).